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Compound of Interest

Compound Name: 5-Bromo-2-methylpyridine N-oxide

Cat. No.: B189596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

physicochemical properties, and synthetic methodologies related to 5-Bromo-2-
methylpyridine N-oxide. This compound is a valuable intermediate in various chemical

syntheses, particularly in the pharmaceutical and agrochemical industries.

Physicochemical Properties
5-Bromo-2-methylpyridine N-oxide is a heterocyclic organic compound with the molecular

formula C6H6BrNO.[1] It is characterized by a pyridine ring substituted with a bromine atom at

the fifth position, a methyl group at the second position, and an N-oxide functional group.[1]

The N-oxide group enhances the reactivity of the pyridine ring towards both electrophilic and

nucleophilic reagents compared to the parent pyridine molecule.[2]
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Property Value Reference

CAS Number 31181-64-3 [1][3]

Molecular Formula C₆H₆BrNO [1][3]

Molecular Weight 188.02 g/mol [1][3]

Appearance Primrose yellow solid [3]

Purity ≥ 98% [3]

MDL Number MFCD00234172 [3]

PubChem ID 817164 [3]

Storage Conditions 0-8°C [3]

Commercial Suppliers
5-Bromo-2-methylpyridine N-oxide is available from various chemical suppliers. The table

below lists some of the companies that offer this compound. Researchers are advised to visit

the suppliers' websites for the most current information on availability, purity, and pricing.

Supplier Catalog Number Purity

Chem-Impex - ≥ 98%

Smolecule S669108 -

BLD Pharm 31181-64-3 -

TCI America B2572 >98.0%

Benchchem 31181-64-3 -

Synthesis and Experimental Protocols
The synthesis of 5-Bromo-2-methylpyridine N-oxide typically involves the oxidation of the

corresponding 5-bromo-2-methylpyridine.
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General Synthesis Workflow

General Synthesis of 5-Bromo-2-methylpyridine N-oxide

5-Bromo-2-methylpyridine

Reaction Mixture

Oxidizing Agent
(e.g., H₂O₂ in Acetic Acid)

Heating

Work-up & Purification
(Concentration, Filtration, Washing)

5-Bromo-2-methylpyridine N-oxide

Click to download full resolution via product page

Caption: General workflow for the synthesis of 5-Bromo-2-methylpyridine N-oxide.

Experimental Protocol: Synthesis of 5-Bromo-2-
methylpyridine N-oxide
A documented method for the preparation of the title compound involves the following steps[4]:

Suspend 5-bromo-2-methylpyridine (80 g, 462 mmol) in glacial acetic acid (300 ml).

Add aqueous hydrogen peroxide (35%).

Heat the mixture in a water bath at 343-353 K.
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After 3 hours, add an additional portion of hydrogen peroxide solution (35 ml).

Maintain the mixture at the same temperature for an additional 9 hours.

Concentrate the mixture to approximately 100 ml.

Dilute with water (100 ml) and then concentrate again in a vacuum.

Upon cooling to room temperature, a precipitate will form.

Collect the precipitate by filtration and wash it with cold ethanol (2 x 50 ml) to yield the

product.

Modern approaches utilizing microreactor technology have also been reported for the synthesis

of pyridine N-oxides, offering improved safety and efficiency.[1]

Downstream Reaction: Synthesis of 5-bromo-2-methyl-
4-nitropyridine 1-oxide
5-Bromo-2-methylpyridine N-oxide can be used as a starting material for further chemical

transformations. One such example is its nitration to form 5-bromo-2-methyl-4-nitropyridine 1-

oxide.[5]
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Synthesis of 5-bromo-2-methyl-4-nitropyridine 1-oxide

5-Bromo-2-methylpyridine N-oxide

Reaction at 0°C then heat to 90°C

Sulfuric Acid & Fuming Nitric Acid

pH Adjustment (Sodium Carbonate)

Extraction (Dichloromethane)

Drying & Concentration

5-bromo-2-methyl-4-nitropyridine 1-oxide
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Caption: Workflow for the synthesis of a downstream product.

Applications in Research and Development
5-Bromo-2-methylpyridine N-oxide is a versatile intermediate with applications in several

areas of chemical research and industry.
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Key Application Areas

5-Bromo-2-methylpyridine N-oxide

Pharmaceuticals

Intermediate for antimicrobial and anti-inflammatory drugs

Agrochemicals

Precursor for herbicides and fungicides

Organic Synthesis

Reagent for complex molecule synthesis

Material Science

Component in specialty polymers and coatings

Analytical Chemistry

Used in analytical detection methods

Click to download full resolution via product page

Caption: Overview of the primary applications of 5-Bromo-2-methylpyridine N-oxide.

Pharmaceutical Synthesis: This compound serves as a crucial intermediate in the synthesis

of various pharmaceutical agents, with notable applications in the development of

antimicrobial and anti-inflammatory drugs.[3] Its structural features are also relevant for

medicinal chemistry explorations.[1]

Agrochemicals: It is utilized in the formulation of agricultural chemicals, including herbicides

and fungicides.[3]

Organic Synthesis: As a versatile reagent, it is employed in the construction of complex

organic molecules through reactions like cross-coupling and substitutions.[1] The N-oxide

functionality allows for regioselective substitutions on the pyridine ring.[2]

Material Science: The unique properties of this compound are leveraged in the production of

specialty materials such as polymers and coatings.[3]

Analytical Chemistry: It finds use in the development of analytical methods for the detection

and quantification of various substances.[3]

Safety and Handling
Specific safety and hazard data for 5-Bromo-2-methylpyridine N-oxide is limited.[1]

Therefore, it should be handled with caution, assuming potential hazards common to

halogenated and aromatic heterocyclic compounds.[1] This includes potential irritation to the

skin, eyes, and respiratory tract, as well as potential toxicity upon ingestion.[1] It is imperative
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to consult the Safety Data Sheet (SDS) from the supplier before handling this compound in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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